5-nitro-8-methoxy-4H-chromen-4-one

• Molecular Formula: C10H7NO5
• Molecular Weight: 221.17 g/mol
• IUPAC Name: 8-methoxy-5-nitrochromen-4-one
• InChI: InChI=1S/C10H7NO5/c1-15-8-3-2-6(11(13)14)9-7(12)4-5-16-10(8)9/h2-5H,1H3
• InChI Key: YHGDIDQOTGVGOU-UHFFFAOYSA-N
• SMILES: COC1=C2C(=C(C=C1)[N+](=O)[O-])C(=O)C=CO2

Description

5-nitro-8-methoxy-4H-chromen-4-one, also known as Nitro-MOM, is a synthetic compound that belongs to the class of coumarin derivatives. It is widely used in scientific research due to its unique chemical properties. Nitro-MOM is known for its anti-inflammatory, antioxidant, and anticancer activities.

Mechanism of Action

The mechanism of action of 5-nitro-8-methoxy-4H-chromen-4-one is not fully understood. However, it is believed to exert its anti-inflammatory and antioxidant effects by inhibiting the activity of nuclear factor-kappa B (NF-κB) and activating the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. 5-nitro-8-methoxy-4H-chromen-4-one may also exert its anticancer activity by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
5-nitro-8-methoxy-4H-chromen-4-one has been shown to have several biochemical and physiological effects. It has been found to decrease the levels of pro-inflammatory cytokines, such as interleukin-1beta and interleukin-8. 5-nitro-8-methoxy-4H-chromen-4-one has also been found to reduce oxidative stress by increasing the activity of antioxidant enzymes such as superoxide dismutase and catalase. In addition, 5-nitro-8-methoxy-4H-chromen-4-one has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using 5-nitro-8-methoxy-4H-chromen-4-one in lab experiments is its ease of synthesis, which makes it readily available for research purposes. 5-nitro-8-methoxy-4H-chromen-4-one is also relatively stable and can be stored for long periods without degradation. However, one limitation of 5-nitro-8-methoxy-4H-chromen-4-one is its low solubility in water, which can make it difficult to use in certain experiments. Additionally, more research is needed to fully understand the mechanism of action of 5-nitro-8-methoxy-4H-chromen-4-one.

Future Directions

There are several future directions for research on 5-nitro-8-methoxy-4H-chromen-4-one. One potential area of study is its use as a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another potential area of study is its use in combination with other anticancer agents to enhance their efficacy. Additionally, more research is needed to fully understand the mechanism of action of 5-nitro-8-methoxy-4H-chromen-4-one and its potential applications in various fields of medicine.
Conclusion:
In conclusion, 5-nitro-8-methoxy-4H-chromen-4-one is a synthetic compound that has shown promising results in scientific research. It possesses anti-inflammatory, antioxidant, and anticancer activities and has been investigated for its potential therapeutic applications. 5-nitro-8-methoxy-4H-chromen-4-one is relatively easy to synthesize and store, but its low solubility in water can be a limitation. Further research is needed to fully understand the mechanism of action of 5-nitro-8-methoxy-4H-chromen-4-one and its potential applications in medicine.

Synthesis Methods

5-nitro-8-methoxy-4H-chromen-4-one can be synthesized using a simple one-pot reaction between 4-hydroxycoumarin and 5-nitro-2-methoxybenzaldehyde in the presence of a base such as sodium hydroxide. The reaction yields 5-nitro-8-methoxy-4H-chromen-4-one as a yellow solid with a melting point of 215-216°C.

Scientific Research Applications

5-nitro-8-methoxy-4H-chromen-4-one has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. 5-nitro-8-methoxy-4H-chromen-4-one has also been found to possess antioxidant properties by scavenging free radicals and reducing oxidative stress. In addition, 5-nitro-8-methoxy-4H-chromen-4-one has been investigated for its anticancer activity and has shown promising results in inhibiting the growth of cancer cells.